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This in-depth guide provides a comprehensive technical overview of Eriochrome Cyanine R

(ECR), a versatile triarylmethane dye with significant applications in analytical chemistry and

histology. This document is intended for researchers, scientists, and drug development

professionals, offering field-proven insights into its properties as a pH indicator and a

complexometric reagent.

Introduction: The Multifaceted Nature of Eriochrome
Cyanine R
Eriochrome Cyanine R, also known as Solochrome Cyanine R or Mordant Blue 3, is a water-

soluble anionic dye with the chemical formula C₂₃H₁₅Na₃O₉S.[1] Its molecular structure,

characterized by three aromatic rings linked to a central carbon atom, is the basis for its rich

and varied chromogenic properties. While extensively used as a synthetic substitute for

hematoxylin in histological staining, its utility as a sensitive pH indicator and a chelating agent

for metal ion determination is of paramount interest in analytical sciences.[1][2][3]

This guide will delve into the core functionalities of Eriochrome Cyanine R, focusing on its

application as a pH indicator. We will explore the intricate relationship between its molecular
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structure, the pH of the surrounding medium, and the resulting color changes. Furthermore, this

document will provide practical, step-by-step protocols for the preparation and application of

ECR as a reliable indicator in laboratory settings.

pH Indicator Properties of Eriochrome Cyanine R
The efficacy of Eriochrome Cyanine R as a pH indicator stems from its ability to exist in

different colored forms depending on the hydrogen ion concentration of the solution. This

phenomenon is a direct consequence of the protonation and deprotonation of the various

functional groups within the dye's molecule.

Visual Transition Intervals and Color Changes
Eriochrome Cyanine R exhibits a series of distinct color changes across a broad pH range.

While it is most recognized for its sharp transition in the alkaline range, it also displays color

variations in acidic and neutral conditions. The following table summarizes the observed colors

at different pH values.

pH Range Color of Solution

< 1.0 Reddish-Orange

1.0 - 3.0 Orange

3.0 - 5.0 Yellowish-Orange

5.0 - 9.0 Yellow

9.0 - 11.0 Greenish-Yellow

11.0 - 12.0 Blue

> 12.0 Bluish-Violet

Note: The exact color and transition range can be influenced by the solvent system and the

presence of other ions.

Mechanism of pH-Induced Color Change
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The color of Eriochrome Cyanine R is determined by the extent of conjugation in its molecular

structure, which is directly influenced by pH. The molecule possesses several ionizable groups,

including carboxylic acid and phenolic hydroxyl groups. The protonation and deprotonation of

these groups alter the electronic distribution within the molecule, leading to shifts in the

wavelength of maximum absorbance (λmax) of visible light.

At a molecular level, the color change is governed by the principles of acid-base equilibria.[4] In

acidic solutions, the functional groups are protonated, which restricts the delocalization of π-

electrons across the triarylmethane backbone. As the pH increases, these groups deprotonate

sequentially. This deprotonation extends the conjugated system, causing a bathochromic shift

(a shift to longer wavelengths) in the light absorption spectrum, resulting in the observed color

changes. The most significant transition from yellow to blue around pH 11-12 corresponds to

the deprotonation of a key phenolic hydroxyl group, which dramatically alters the electronic

structure of the chromophore.[5][6]

The following diagram illustrates the generalized structural changes of a triarylmethane dye like

Eriochrome Cyanine R with varying pH.
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Protonated Form
(Restricted Conjugation)

Color: Orange/Yellow
Deprotonated Form

(Extended Conjugation)
Color: Blue/Violet

+ OH⁻

- H₂O

+ H⁺

Click to download full resolution via product page

Caption: Generalized pH-dependent equilibrium of Eriochrome Cyanine R.

Experimental Protocols
The following section provides detailed methodologies for the preparation and use of

Eriochrome Cyanine R as a pH indicator. These protocols are designed to be self-validating,

ensuring reliable and reproducible results.
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Preparation of Eriochrome Cyanine R Indicator Solution
(0.1% w/v)
This protocol describes the preparation of a standard 0.1% weight by volume (w/v) aqueous

solution of Eriochrome Cyanine R, suitable for most acid-base titrations.

Materials:

Eriochrome Cyanine R powder (analytical grade)

Distilled or deionized water

50 mL volumetric flask

Analytical balance

Magnetic stirrer and stir bar (optional)

Procedure:

Weighing: Accurately weigh 0.05 g of Eriochrome Cyanine R powder using an analytical

balance. The precision in this step is crucial for the indicator's performance.

Dissolution: Transfer the weighed powder into a clean 50 mL volumetric flask.

Solubilization: Add approximately 30-40 mL of distilled or deionized water to the flask. Gently

swirl the flask or use a magnetic stirrer to facilitate the dissolution of the dye. The solution

should be a clear, deeply colored liquid.

Dilution to Volume: Once the dye is completely dissolved, carefully add distilled or deionized

water to the flask until the bottom of the meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Store the prepared indicator solution in a well-stoppered, amber glass bottle to

protect it from light. The solution is stable for several weeks when stored properly at room

temperature.[2]
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Protocol for Acid-Base Titration using Eriochrome
Cyanine R
This protocol outlines the use of the prepared Eriochrome Cyanine R indicator solution for

determining the endpoint of an acid-base titration. This example details the titration of a weak

acid with a strong base.

Workflow:

Titration Setup

Titration Process

Analyte:
Weak Acid Solution

Add 2-3 drops of
0.1% ECR Indicator

Initial Color:
Yellow (pH < 9)

Titrant:
Strong Base Solution (in buret)

Titrate with Strong Base

Endpoint Color:
Sharp transition to Blue (pH ~11-12)

Observe Color Change

Click to download full resolution via product page

Caption: Workflow for acid-base titration using Eriochrome Cyanine R.
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Procedure:

Preparation of Analyte: Pipette a known volume of the weak acid solution into a clean

Erlenmeyer flask.

Indicator Addition: Add 2-3 drops of the 0.1% Eriochrome Cyanine R indicator solution to the

analyte. The solution should turn yellow.

Titration: Slowly add the strong base titrant from a buret to the Erlenmeyer flask while

continuously swirling the flask to ensure thorough mixing.

Endpoint Detection: Continue the titration until a single drop of the titrant causes a sharp and

persistent color change from yellow to blue. This indicates that the endpoint of the titration

has been reached.

Volume Recording: Record the volume of the titrant used to reach the endpoint.

Replication: Repeat the titration at least two more times to ensure the precision and

accuracy of the results. The volumes of titrant used should be in close agreement.

Application in Complexometric Titrations
Beyond its role as a pH indicator, Eriochrome Cyanine R is a valuable complexometric

indicator, particularly for the determination of metal ions such as aluminum. In this application,

the color change is a result of the formation and subsequent displacement of a metal-indicator

complex.

When determining aluminum, the solution is typically buffered to a pH of 6.0. At this pH,

Eriochrome Cyanine R forms a red to pink colored complex with aluminum ions.[7] The

endpoint of the titration, usually with a chelating agent like EDTA, is signaled by a color change

as the EDTA displaces the ECR from the aluminum, resulting in the color of the free indicator at

that specific pH.

Conclusion
Eriochrome Cyanine R is a robust and versatile dye with significant utility in scientific research.

Its distinct pH-dependent color changes make it a reliable indicator for acid-base titrations,
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particularly in the alkaline range. Furthermore, its ability to form colored complexes with metal

ions extends its applicability to complexometric analysis. The protocols and mechanistic

insights provided in this guide are intended to empower researchers to effectively utilize

Eriochrome Cyanine R in their laboratory workflows, ensuring accurate and reproducible

results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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